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Executive Summary

DWP-05195 is a novel, orally administered antagonist of the Transient Receptor Potential
Vanilloid 1 (TRPV1) receptor, developed by Daewoong Pharmaceutical Co. Ltd. for the
management of pain. This technical guide provides a comprehensive overview of the available
preclinical and clinical data on DWP-05195, with a specific focus on its potential role in treating
neuropathic pain. While publicly available preclinical efficacy data is limited, this guide
synthesizes the known mechanism of action, the results from a first-in-human clinical trial, and
the general methodologies of relevant experimental models. The information presented is
intended to inform researchers, scientists, and drug development professionals about the
current state of knowledge regarding DWP-05195.

Introduction to DWP-05195 and its Target: TRPV1

The Transient Receptor Potential Vanilloid 1 (TRPV1), also known as the capsaicin receptor, is
a non-selective cation channel predominantly expressed in primary sensory neurons, including
C and A-delta fibers, which are crucial for transmitting pain signals.[1] Under normal
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physiological conditions, TRPV1 is activated by noxious heat (>43°C), acidic conditions (pH <
6), and exogenous ligands like capsaicin from chili peppers. In neuropathic pain states, which
arise from damage or disease affecting the somatosensory nervous system, the expression
and sensitivity of TRPV1 receptors can be upregulated, contributing to peripheral and central
sensitization and the characteristic symptoms of allodynia (pain from non-painful stimuli) and
hyperalgesia (exaggerated pain response).[1]

DWP-05195 is a small molecule antagonist of the TRPV1 receptor.[1] By blocking the activation
of this channel, DWP-05195 aims to inhibit the transduction of pain signals at the peripheral
nociceptor level, thereby offering a targeted therapeutic approach for neuropathic pain.[1]

Preclinical Evidence (Note: Detailed quantitative
data from preclinical studies of DWP-05195 in
neuropathic pain models are not publicly available
and are cited as "unpublished internal data" in
clinical publications.)[1]

The first-in-human study of DWP-05195 mentions that the compound has demonstrated
analgesic effects in animal models of nerve injury and diabetic neuropathy.[1] Furthermore, a
minimal effective dose (MED) of 1 mg/kg was reportedly established in a rat model of diabetic
neuropathy.[1]

Common Preclinical Models of Neuropathic Pain

While specific data for DWP-05195 is not available, the following are standard and widely
accepted animal models used to evaluate the efficacy of analgesic compounds for neuropathic
pain. It is highly probable that similar models were used to assess the preclinical activity of
DWP-05195.

o Spinal Nerve Ligation (SNL) Model: This model involves the tight ligation of one or more
spinal nerves (e.g., L5 and L6) in rodents. This procedure mimics the conditions of nerve
compression and injury, leading to the development of mechanical allodynia and thermal
hyperalgesia in the paw innervated by the damaged nerve.
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e Chronic Constriction Injury (CCI) Model: In this model, loose ligatures are placed around the
sciatic nerve, causing a gradual constriction and subsequent nerve damage. This results in
behavioral signs of neuropathic pain, including allodynia and hyperalgesia, that develop over
several days.

» Diabetic Neuropathy Models: These models are typically induced by chemical agents like
streptozotocin (STZ), which destroys pancreatic beta cells, leading to hyperglycemia and the
subsequent development of peripheral neuropathy. Behavioral assessments in these animals
are used to measure the efficacy of treatments in alleviating diabetes-induced neuropathic
pain.

General Experimental Protocol for Preclinical Efficacy
Studies

A general workflow for assessing the efficacy of a compound like DWP-05195 in a preclinical
neuropathic pain model is outlined below.
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Caption: General workflow for preclinical evaluation of DWP-05195 in neuropathic pain models.
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Clinical Development

To date, one clinical trial of DWP-05195 has been published, and another has been registered.

First-in-Human, Double-Blind, Placebo-Controlled,
Randomized, Dose Escalation Study in Healthy
Volunteers

This study aimed to evaluate the pharmacodynamics, pharmacokinetics, safety, and tolerability
of DWP-05195 in healthy male subjects.[1]

The study consisted of a single-dose and a multiple-dose phase.
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Single Ascending Dose (SAD) Multiple Ascending Dose (MAD)

(DWP-05195 (10-600 mg) or Placebo) (DWP-05195 (100-400 mg) or Placebca

(Single Oral Administration) (Once Daily for 8 Days)

(Pharmacokinetic & Pharmacodynamic Assessments) (Pharmacokinetic & Pharmacodynamic Assessments)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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